Cas no 5198-87-8 (2-chloro-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-chloro-1,3-thiazole-4-carboxylic acid
• CAS No: 5198-87-8
• MF: C₄H₂ClNO₂S
• MW: 163.582178592682
• MDL: MFCD09870033
• CID: 823789
• PubChem ID: 21803026
• Update Time: 2025-10-29

2-chloro-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chlorothiazole-4-carboxylic acid
• 2-CHLORO-1,3-THIAZOLE-4-CARBOXYLIC ACID
• 2-Chloro-thiazole-4-carboxylic acid
• Ethyl 2-chlorothiazole-4-carboxylate
• CS-0006101
• C3349
• DB-028106
• EN300-97480
• STL451554
• J-509175
• SCHEMBL292888
• 4-Thiazolecarboxylic acid, 2-chloro-
• Z1201625300
• VT1399
• 5198-87-8
• SY065475
• 2-Chlorothiazole-4-carboxylic acid, AldrichCPR
• FS-3357
• UVYJJJQMZPCYKY-UHFFFAOYSA-N
• 2chloro-4-thiazolecarboxylic acid
• 2-Chloro-4-thiazolecarboxylic acid
• DTXSID50618250
• AKOS006343503
• BCP26282
• MFCD09870033
• 2-chlorothiazole-4-carboxylicacid
• 2-chloro-1,3-thiazole-4-carboxylic acid

• MDL： MFCD09870033
• Inchi： 1S/C4H2ClNO2S/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
• InChI Key： UVYJJJQMZPCYKY-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 162.94900
• Monoisotopic Mass: 162.9494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 220°C(lit.)
• Boiling Point: 370.2℃ at 760 mmHg
• PSA: 78.43000
• LogP: 1.49470

2-chloro-1,3-thiazole-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-chloro-1,3-thiazole-4-carboxylic acid

Research Briefing on 2-Chloro-1,3-thiazole-4-carboxylic Acid (CAS: 5198-87-8) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-1,3-thiazole-4-carboxylic acid (CAS: 5198-87-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Its unique structural features, such as the presence of both a carboxylic acid and a chloro-substituted thiazole ring, make it a valuable building block for the development of novel chemical entities.

Recent studies have highlighted the role of 2-chloro-1,3-thiazole-4-carboxylic acid in the synthesis of thiazole-based inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors for cancer therapy. The compound's ability to act as a scaffold for further functionalization has enabled researchers to explore its potential in drug discovery programs aimed at addressing unmet medical needs.

In addition to its pharmaceutical applications, 2-chloro-1,3-thiazole-4-carboxylic acid has been investigated for its role in agrochemical research. A recent report in the journal Pest Management Science (2024) described its use in the synthesis of novel herbicides with improved efficacy and environmental safety profiles. The compound's structural flexibility allows for the introduction of various substituents, enabling the fine-tuning of biological activity and physicochemical properties.

From a synthetic chemistry perspective, advances in the preparation of 2-chloro-1,3-thiazole-4-carboxylic acid have been reported, with recent methodologies focusing on green chemistry principles. A 2024 study in Organic Process Research & Development presented an optimized, scalable synthesis route that reduces waste generation and improves overall yield. These developments are particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

The compound's mechanism of action in biological systems has also been a subject of investigation. Computational studies published in Bioorganic & Medicinal Chemistry Letters (2023) have provided insights into the molecular interactions of thiazole derivatives, including 2-chloro-1,3-thiazole-4-carboxylic acid, with biological targets. These studies employ molecular docking and dynamics simulations to predict binding affinities and guide the design of more potent derivatives.

Looking ahead, the potential applications of 2-chloro-1,3-thiazole-4-carboxylic acid appear promising, particularly in the context of emerging therapeutic areas such as antimicrobial resistance and neurodegenerative diseases. Ongoing research is exploring its incorporation into multi-target-directed ligands, which could offer advantages in complex disease pathways. Furthermore, its use in materials science, particularly in the development of functional polymers and sensors, represents an exciting frontier for future investigations.

In conclusion, 2-chloro-1,3-thiazole-4-carboxylic acid (CAS: 5198-87-8) continues to be a compound of significant interest in multiple research domains. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for researchers in chemical biology and pharmaceutical development. As synthetic methodologies advance and our understanding of its biological interactions deepens, we anticipate seeing continued innovation in applications of this important heterocyclic compound.